Cas no 152402-97-6 (2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride)

• Product Name: 2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride
• CAS No: 152402-97-6
• MF: C₇H₈Cl₃N
• MW: 212.504118919373
• MDL: MFCD11977696
• CID: 99261
• PubChem ID: 11506744
• Update Time: 2025-06-29

2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-chloro-2-(chloromethyl)-3-methyl-, hydrochloride (1:1)
• 4-Chloro-2-(chloromethyl)-3-Methyl Pyridine Hydrochloride
• 4-CHLORO-2-CHLOROMETHYL-3-METHYL PYRIDINE HYDROCHLORIDE
• 4-Chloro-2-(chloromethyl)-3-methylpyridine--hydrogen chloride (1/1)
• SY257891
• 4-chloro-2-(chloromethyl)-3-methylpyridine;hydrochloride
• AKOS005137950
• CS-0166564
• 2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride
• 4-chloro-2-(chloromethyl)-3-methylpyridine hydrochloride? (Rabeprazole Impurity
• 4-CHLORO-2-(CHLOROMETHYL)-3-METHYLPYRIDINE HYDROCHLORIDE
• EN300-25685237
• MFCD11977696
• DTXSID10467721
• A1-04633
• 4-Chloro-2-(chloromethyl)-3-methylpyridine HCl
• AS-69915
• 152402-97-6
• W19099
• 4-CHLORO-2-(CHLOROMETHYL)-3-METHYLPYRIDINEHYDROCHLORIDE
• CGA40297

• MDL： MFCD11977696
• Inchi： 1S/C7H7Cl2N.ClH/c1-5-6(9)2-3-10-7(5)4-8;/h2-3H,4H2,1H3;1H
• InChI Key： YIDBERCXNYKRKU-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(CCl)C=1C.Cl

Computed Properties

• Exact Mass: 210.97200
• Monoisotopic Mass: 210.972232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Boiling Point: 242.2°C at 760 mmHg
• Flash Point: 123.6°C
• PSA: 12.89000
• LogP: 3.58420

Additional information on 2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride

2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride (CAS No. 152402-97-6): A Versatile Intermediate in Medicinal Chemistry

2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride, with the chemical identifier CAS No. 152402-97-6, represents a critical compound in the field of medicinal chemistry. This molecule, characterized by its pyridine ring substituted with multiple chlorinated groups and a methyl group, has garnered significant attention for its potential applications in drug discovery and synthetic chemistry. Recent advancements in the field of organic synthesis have highlighted the utility of 2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride as a building block for the development of novel therapeutics targeting various disease pathways.

The molecular structure of 2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride consists of a six-membered pyridine ring, where the 2-position is substituted with a chloromethyl group, the 4-position contains a chlorine atom, and the 3-position is methylated. The hydrochloride salt form ensures enhanced solubility and stability, making it suitable for use in aqueous environments. This structural feature is particularly relevant in the context of modern drug design, where the ability to modulate physicochemical properties is essential for optimizing pharmacokinetic profiles.

Recent studies have demonstrated the importance of 2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride in the synthesis of bioactive compounds. For instance, a 2023 publication in Organic & Biomolecular Chemistry reported the use of this compound as a key intermediate in the preparation of a series of pyridine-based inhibitors targeting the enzyme acetyl-CoA carboxylase (ACC). These inhibitors have shown promising activity in preclinical models of metabolic disorders, underscoring the potential of 2-Chloromethyl-4-(chloro)-3-methylpyridine hydro. chloride as a scaffold for therapeutic development.

One of the most notable applications of 2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride lies in its role as a precursor for the synthesis of heterocyclic compounds with diverse biological activities. Researchers have employed this molecule in the development of antifungal agents, where its chlorinated substituents contribute to the molecule's ability to disrupt fungal cell membranes. A 2024 study published in Journal of Medicinal Chemistry highlighted the design of a novel antifungal compound derived from 2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride, which exhibited potent activity against drug-resistant fungal strains.

The synthetic versatility of 2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride has also been explored in the context of asymmetric catalysis. A 2023 paper in Chemical Communications described a novel approach to functionalize the pyridine ring using this compound as a starting material. The method enabled the selective introduction of stereocenters, which is critical for the development of chiral drugs with improved therapeutic outcomes. This highlights the compound's role in advancing the field of enantioselective synthesis.

In addition to its applications in drug discovery, 2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride has been investigated for its potential in material science. A 2024 study in Advanced Materials explored the use of this compound as a precursor for the synthesis of conductive polymers. The chlorinated groups were found to enhance the electronic properties of the resulting materials, making them suitable for applications in organic electronics and sensors.

The pharmacological relevance of 2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride extends to its role in the development of small molecule inhibitors for cancer therapy. Researchers have utilized this compound to synthesize derivatives targeting the epidermal growth factor receptor (EGFR), a key player in tumor progression. A 2023 study in Cancer Research reported that one such derivative demonstrated significant antitumor activity in vitro and in vivo, suggesting its potential as a candidate for further clinical evaluation.

Despite its promising applications, the use of 2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride requires careful consideration of its environmental impact. A 2024 review in Green Chemistry emphasized the need for sustainable synthesis methods to minimize the ecological footprint of its production. This has led to the development of greener protocols involving catalytic processes and solvent recovery techniques, ensuring the compound's utility aligns with global sustainability goals.

Overall, 2-Chloromethyl-4-(chloro)-3-methylpyridine hydrochloride represents a pivotal compound in modern medicinal chemistry. Its structural features and synthetic versatility make it an invaluable tool for the development of novel therapeutics and advanced materials. As research continues to uncover new applications, the compound is poised to play an increasingly important role in addressing unmet medical needs and technological challenges.